Cas no 1153384-12-3 (1-(oxan-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione)

• Product Name: 1-(oxan-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione
• CAS No: 1153384-12-3
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 5073240
• Update Time: 2026-03-01

1-(oxan-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(oxan-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione
• 1-(oxan-4-yl)pyrrole-2,5-dione

• Inchi： 1S/C9H11NO3/c11-8-1-2-9(12)10(8)7-3-5-13-6-4-7/h1-2,7H,3-6H2
• InChI Key： LIYIOWNAWYGSPC-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 181.074
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 169-171 °C
• Boiling Point: 319.3±35.0 °C at 760 mmHg
• Flash Point: 146.9±25.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(oxan-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Maleimides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Maleimides

Additional information on 1-(oxan-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione

Introduction to 1-(oxan-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 1153384-12-3)

1-(oxan-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by the chemical identifier CAS No. 1153384-12-3, belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study for its pharmacological properties. The unique arrangement of functional groups within its molecular framework suggests a versatile role in drug discovery and development.

The molecular structure of 1-(oxan-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione features a pyrrole core substituted with an oxane ring at the 1-position and carbonyl groups at the 2 and 5 positions. This configuration creates a rigid scaffold that may contribute to the compound's stability and reactivity in various chemical reactions. The presence of both oxygen and nitrogen heteroatoms in close proximity offers multiple sites for interaction with biological targets, which is a key consideration in medicinal chemistry.

In recent years, there has been a growing interest in exploring the therapeutic potential of heterocyclic compounds derived from pyrrole and its derivatives. The 1-(oxan-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione structure has been investigated for its possible applications in treating various diseases, including neurological disorders and inflammatory conditions. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in pathophysiological processes.

One of the most compelling aspects of 1-(oxan-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione is its potential as a scaffold for further chemical modification. Medicinal chemists often leverage such compounds to develop novel analogs with enhanced pharmacological profiles. The oxane ring substitution at the 1-position provides a handle for introducing additional functional groups or side chains, which can fine-tune the compound's bioactivity and selectivity. This flexibility makes it an attractive candidate for structure-based drug design.

The synthesis of 1-(oxan-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione has been reported in several academic publications, with various synthetic routes being explored to optimize yield and purity. Common methodologies involve multi-step organic transformations that construct the pyrrole core and introduce the oxane ring. Advances in synthetic techniques have enabled the preparation of this compound with high precision, facilitating its use in downstream applications such as biological assays and pharmacokinetic studies.

Recent research has highlighted the importance of understanding the metabolic fate of heterocyclic compounds like 1-(oxan-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione to ensure their safety and efficacy. Studies have begun to investigate how this compound is processed by enzymes such as cytochrome P450 oxidases and how it interacts with metabolic pathways. These insights are crucial for predicting potential side effects and optimizing dosing regimens in clinical settings.

The pharmacological activity of 1-(oxan-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione has been examined in various preclinical models. Initial findings suggest that it may possess anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, there is evidence to suggest that this compound could interact with neurotransmitter systems, making it a candidate for treating neurological disorders such as epilepsy or cognitive dysfunction. These findings underscore the need for further investigation into its therapeutic potential.

In conclusion,1-(oxan-4-ylyl)-2,5-dihydro-lH-pyrrole-ZS-dione (CAS No.l IS S3384-lZ-S) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activity. Its development as a lead compound or intermediate in drug discovery efforts holds significant promise for addressing unmet medical needs across multiple therapeutic areas. As research continues to uncover new insights into its properties,this compound is poised to play an important role in shaping future advancements in medicinal chemistry.